Cas no 120416-05-9 (methyl (1R,4aS,6S,7R,7aS)-6-({[(2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-4-(2-hydroxyethyl)-3,4-dihydro-2H-pyran-5-yl]carbonyl}oxy)-1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate)

• Product Name: methyl (1R,4aS,6S,7R,7aS)-6-({[(2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-4-(2-hydroxyethyl)-3,4-dihydro-2H-pyran-5-yl]carbonyl}oxy)-1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• CAS No: 120416-05-9
• MF: C₂₇H₃₈O₁₄
• MW: 586.582230091095
• CID: 1209665
• PubChem ID: 183537
• Update Time: 2025-04-20

methyl (1R,4aS,6S,7R,7aS)-6-({[(2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-4-(2-hydroxyethyl)-3,4-dihydro-2H-pyran-5-yl]carbonyl}oxy)-1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1R,4aS,6S,7R,7aS)-6-({[(2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-4-(2-hydroxyethyl)-3,4-dihydro-2H-pyran-5-yl]carbonyl}oxy)-1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• methyl (1R,4aS,6S,7R,7aS)-6-({[(2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-4-(2-hydroxyethyl)-3,4-dihydro-2H-pyran-5-yl]carbonyl}oxy)-1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran
• Methyl 6-{[3-ethenyl-2-(hexopyranosyloxy)-4-(2-hydroxyethyl)-3,4-dihydro-2H-pyran-5-carbonyl]oxy}-1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• 120416-05-9
• methyl (1R,4aS,6S,7R,7aS)-1-hydroxy-6-(((2S,3R,4S)-4-(2-hydroxyethyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3-vinyl-3,4-dihydro-2H-pyran-5-carbonyl)oxy)-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• methyl (1R,4aS,6S,7R,7aS)-6-[(2S,3R,4S)-3-ethenyl-4-(2-hydroxyethyl)-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carbonyl]oxy-1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• Laciniatoside V
• DTXSID30923394

• Inchi： 1S/C27H38O14/c1-4-12-13(5-6-28)15(10-38-26(12)41-27-22(32)21(31)20(30)18(8-29)40-27)24(34)39-17-7-14-16(23(33)36-3)9-37-25(35)19(14)11(17)2/h4,9-14,17-22,25-32,35H,1,5-8H2,2-3H3/t11-,12+,13-,14+,17-,18+,19+,20+,21-,22+,25+,26-,27-/m0/s1
• InChI Key： MXXRZVWQIBOVFZ-CQWPOWKPSA-N
• SMILES： O(C(C1=CO[C@H]([C@H](C=C)[C@@H]1CCO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O)[C@H]1C[C@@H]2C(C(=O)OC)=CO[C@H]([C@@H]2[C@H]1C)O

Computed Properties

• Exact Mass: 586.22615588g/mol
• Monoisotopic Mass: 586.22615588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 211Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides